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Compound of Interest

Compound Name: 7-Amino-5-chloroquinolin-8-ol

Cat. No.: B1267875 Get Quote

An In-depth Technical Guide to 7-Amino-5-chloroquinolin-8-ol

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and key data for 7-Amino-5-chloroquinolin-8-ol, a substituted quinoline derivative of interest

to researchers and professionals in drug development and chemical synthesis.

Core Compound Data
7-Amino-5-chloroquinolin-8-ol is a heterocyclic organic compound featuring a quinoline core

structure. The presence of amino, chloro, and hydroxyl functional groups makes it a versatile

building block for the synthesis of more complex molecules and a compound of interest for

biological screening.

Molecular and Physicochemical Properties
The fundamental molecular and physical properties of 7-Amino-5-chloroquinolin-8-ol are

summarized in the table below.
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Property Value Citation

Molecular Formula C₉H₇ClN₂O [1]

Molecular Weight 194.62 g/mol [1]

CAS Number 18471-93-7 [1]

Melting Point 162-164 °C (Solvent: ethanol) [1]

Boiling Point (Predicted) 400.3 ± 45.0 °C [1]

Density (Predicted) 1.503 ± 0.06 g/cm³ [1]

Synthesis Protocol
The synthesis of 7-Amino-5-chloroquinolin-8-ol can be achieved via a two-step process

starting from 5-chloro-8-hydroxyquinoline. The general strategy involves the nitration of the

quinoline ring followed by the reduction of the nitro group to an amine. A high-yield synthesis

has been reported for a similar compound, suggesting the viability of this pathway[1]. The

following is a representative experimental protocol.

Step 1: Synthesis of 5-chloro-7-nitro-8-hydroxyquinoline
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and maintained in

an ice-water bath, add 5-chloro-8-hydroxyquinoline to a pre-cooled mixture of concentrated

sulfuric acid and fuming nitric acid.

Temperature Control: The temperature of the reaction mixture should be carefully maintained

below 10°C during the addition of the starting material.

Reaction Progression: After the complete addition of 5-chloro-8-hydroxyquinoline, continue

stirring the mixture in the ice bath for an additional 30 minutes.

Warming and Stirring: Allow the reaction mixture to gradually warm to room temperature and

continue to stir for an additional 2-3 hours to ensure the reaction goes to completion.

Work-up: Carefully pour the reaction mixture onto crushed ice. The resulting precipitate, 5-

chloro-7-nitro-8-hydroxyquinoline, is then collected by filtration, washed with cold water, and
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dried.

Step 2: Synthesis of 7-Amino-5-chloroquinolin-8-ol
Reaction Setup: The 5-chloro-7-nitro-8-hydroxyquinoline obtained from the previous step is

suspended in a suitable solvent, such as ethanol or a mixture of tetrahydrofuran and

water[2].

Reducing Agent: A reducing agent, such as sodium dithionite (Na₂S₂O₄) or catalytic

hydrogenation (e.g., H₂/Pd-C), is added to the suspension[2].

Reaction Conditions: The reaction mixture is typically stirred at room temperature or gently

heated to facilitate the reduction of the nitro group to the amino group.

Monitoring: The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Isolation and Purification: Upon completion, the reaction mixture is worked up to remove the

catalyst and any inorganic byproducts. The crude product is then purified, for instance by

recrystallization from a suitable solvent like ethanol, to yield 7-Amino-5-chloroquinolin-8-ol.
A similar reduction of a nitro-quinoline derivative has been reported to achieve a yield of

93.0%[1].

Visualized Synthesis Workflow
The following diagram illustrates the synthetic pathway from 5-chloro-8-hydroxyquinoline to 7-
Amino-5-chloroquinolin-8-ol.
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Caption: Synthetic route to 7-Amino-5-chloroquinolin-8-ol.

Logical Relationship of Compound Properties
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The structural features of 7-Amino-5-chloroquinolin-8-ol directly influence its chemical

properties and potential applications.

Quinoline Core
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Caption: Key structural features and their implications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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